1-{4-methyl-3-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-4-(4-morpholinyl)phthalazine
Description
Nitrogen-sulfur-containing heterocycles, including those with morpholine and piperazine units, are essential in medicinal chemistry due to their unique bioactive behavior. These compounds are utilized across different industries, particularly in pharmaceuticals, for their biological and pharmacological activities (Sharma, Amin, & Kumar, 2020).
Synthesis Analysis
The synthesis of morpholine derivatives is often achieved from vicinal amino alcohols, oxiranes, and aziridines. Morpholines serve as catalysts, biologically active substances, and building blocks in medicinal and organic chemistry (Palchikov, 2013).
Molecular Structure Analysis
Piperazine derivatives exhibit a wide range of therapeutic uses due to the flexibility of the piperazine ring in drug design. The substitution pattern on the piperazine nucleus significantly influences the medicinal potential of the resultant molecules, affecting their pharmacokinetic and pharmacodynamics factors (Rathi, Syed, Shin, & Patel, 2016).
Chemical Reactions and Properties
The chemistry of piperazine and its analogues involves a variety of interactions, including anti-mycobacterial activity against multidrug-resistant strains. The structure-activity relationship of these compounds is crucial for developing safer and more effective anti-mycobacterial agents (Girase, Dhawan, Kumar, Shinde, Palkar, & Karpoormath, 2020).
Physical Properties Analysis
The physical properties of heterocyclic compounds like those containing morpholine and piperazine units are often influenced by their molecular structure. These properties include solubility, melting point, and stability, which are essential for their application in various domains, especially in pharmaceutical formulations.
Chemical Properties Analysis
Phthalazine derivatives, as part of the compound's structure, are known for their anticancer activity by targeting various mechanisms, such as apoptosis induction and tubulin polymerization inhibition. The structural activity relationship and synthetic strategies of these derivatives are crucial for the development of novel anticancer agents (Arya, Sharma, & Mehla, 2023).
properties
IUPAC Name |
4-[4-[4-methyl-3-(4-methylpiperazin-1-yl)sulfonylphenyl]phthalazin-1-yl]morpholine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N5O3S/c1-18-7-8-19(17-22(18)33(30,31)29-11-9-27(2)10-12-29)23-20-5-3-4-6-21(20)24(26-25-23)28-13-15-32-16-14-28/h3-8,17H,9-16H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYPCESNSOYSBOZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NN=C(C3=CC=CC=C32)N4CCOCC4)S(=O)(=O)N5CCN(CC5)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N5O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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